Cas no 204135-66-0 (3-Amino-3-(5-bromothiophen-2-yl)propanoic acid)

• Product Name: 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid
• CAS No: 204135-66-0
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 241309
• PubChem ID: 24697333
• Update Time: 2025-10-29

3-Amino-3-(5-bromothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid
• 2-Thiophenepropanoicacid, b-amino-5-bromo-
• 3-Amino-3-(5-bromo-thiophen-2-yl)-propionic acid
• RARECHEM AK HC S239
• 204135-66-0
• EN300-1240678
• SCHEMBL4242299
• 3-Amino-3-(5-bromothiophen-2-yl)propanoicacid
• DTXSID70640816
• (2R)-amino-3-(5-bromothiophen-2-yl)propionic acid
• AKOS000177660
• 3-AMINO-3-(5-BROMO-THIOPHEN-2-YL)-PROPIONICACID
• AKOS016843884
• (s)-3-Amino-3-(5-bromothiophen-2-yl)propanoic acid
• (r)-3-Amino-3-(5-bromothiophen-2-yl)propanoic acid
• 2-Thiophenepropanoic acid, beta-amino-5-bromo-

• MDL： MFCD01871327
• Inchi： 1S/C7H8BrNO2S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H,10,11)
• InChI Key： ULEZVSZRHZKPRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC(=O)O)N)S1

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid

3-Amino-3-(5-bromothiophen-2-yl)propanoic Acid (CAS No. 204135-66-0): Properties, Applications, and Market Insights

The 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid (CAS No. 204135-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 5-bromothiophene-2-yl propanoic acid derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromothiophene ring and an amino acid moiety, make it a versatile building block for drug discovery and material science applications.

One of the most notable properties of 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid is its role in the development of small molecule therapeutics. Researchers have explored its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The bromine substitution on the thiophene ring enhances its reactivity, making it a valuable scaffold for further chemical modifications. This characteristic aligns with the growing demand for halogenated heterocycles in medicinal chemistry, a trend driven by the need for novel drug candidates with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid is also utilized in the synthesis of functional materials. Its incorporation into polymers and coatings has been investigated for enhancing material properties such as thermal stability and electronic conductivity. The compound's ability to act as a ligand or chelating agent further expands its utility in catalysis and coordination chemistry. These diverse applications highlight its importance in both academic and industrial research settings.

The market for 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid is influenced by several factors, including advancements in drug discovery technologies and the increasing focus on sustainable chemistry. As pharmaceutical companies invest more in targeted therapies, the demand for high-quality intermediates like this compound is expected to rise. Furthermore, the push toward green synthesis methods has led to innovations in the production of bromothiophene derivatives, ensuring a steady supply for research and development purposes.

From a regulatory perspective, 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid is generally regarded as safe for laboratory use when handled according to standard protocols. However, researchers are advised to stay updated on any changes in chemical safety guidelines to ensure compliance with local and international regulations. The compound's stability under typical storage conditions makes it a reliable choice for long-term research projects, provided it is kept in a cool, dry environment away from incompatible substances.

Recent studies have also explored the potential of 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid in neuroscience research. Its structural similarity to certain neurotransmitters has prompted investigations into its effects on neuronal activity, particularly in models of neurodegenerative diseases. This aligns with the broader interest in neuroprotective agents and the search for compounds that can modulate brain function with minimal side effects. Such applications underscore the compound's relevance in cutting-edge biomedical research.

For those seeking to purchase 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid, it is essential to source it from reputable suppliers who provide detailed certificates of analysis (CoA) and ensure high purity levels. The compound is typically available in powder form, with purity grades ranging from 95% to 99%, depending on the intended use. Pricing may vary based on quantity and supplier, but bulk purchases often offer cost advantages for large-scale projects.

In summary, 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid (CAS No. 204135-66-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and neuroscience. Its unique chemical properties and broad applicability make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play an even greater role in the development of innovative solutions for global health and technology challenges.